Cas no 2764000-13-5 (4,4-Difluoro-5,5-dimethyloxolane-2-carboxylic acid)

• Product Name: 4,4-Difluoro-5,5-dimethyloxolane-2-carboxylic acid
• CAS No: 2764000-13-5
• MF: C₇H₁₀F₂O₃
• MW: 180.149309635162
• CID: 5815383
• PubChem ID: 165481607
• Update Time: 2025-06-25

4,4-Difluoro-5,5-dimethyloxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37385115
• 4,4-difluoro-5,5-dimethyloxolane-2-carboxylic acid
• 2764000-13-5
• 4,4-Difluoro-5,5-dimethyloxolane-2-carboxylic acid

• Inchi： 1S/C7H10F2O3/c1-6(2)7(8,9)3-4(12-6)5(10)11/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： YUDWPECOYARZHZ-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)O)OC1(C)C)F

Computed Properties

• Exact Mass: 180.05980050g/mol
• Monoisotopic Mass: 180.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4-Difluoro-5,5-dimethyloxolane-2-carboxylic acid

Introduction to 4,4-Difluoro-5,5-dimethyloxolane-2-carboxylic acid (CAS No. 2764000-13-5)

4,4-Difluoro-5,5-dimethyloxolane-2-carboxylic acid, identified by the chemical compound code CAS No. 2764000-13-5, is a fluorinated oxolane derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to a class of heterocyclic molecules that feature a five-membered ring containing oxygen and fluorine atoms, which contribute to its distinct reactivity and utility in synthetic chemistry.

The molecular structure of 4,4-Difluoro-5,5-dimethyloxolane-2-carboxylic acid incorporates two fluorine atoms at the 4-position of the oxolane ring and two methyl groups at the 5-position. This specific arrangement imparts a high degree of steric hindrance and electronic polarity to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds. The presence of the carboxylic acid functional group at the 2-position further enhances its versatility, allowing for further derivatization through esterification, amidation, or other carboxylate-based reactions.

In recent years, there has been growing interest in fluorinated heterocycles due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity towards biological targets. 4,4-Difluoro-5,5-dimethyloxolane-2-carboxylic acid is no exception and has been explored in various contexts, particularly in medicinal chemistry and drug discovery. Its fluorine atoms can participate in hydrophobic interactions and π-stacking interactions with biological molecules, which can be leveraged to design more effective therapeutic agents.

One of the most compelling aspects of 4,4-Difluoro-5,5-dimethyloxolane-2-carboxylic acid is its potential as a building block for more complex pharmacophores. Researchers have utilized this compound to synthesize novel inhibitors targeting enzymes involved in inflammatory pathways and cancer metabolism. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a significant role in pain and inflammation.

The fluorinated oxolane core also makes 4,4-Difluoro-5,5-dimethyloxolane-2-carboxylic acid an attractive candidate for developing protease inhibitors. Proteases are enzymes that cleave peptide bonds and are involved in numerous physiological processes. Dysregulation of protease activity is associated with various diseases, including cancer and infectious diseases. By incorporating this compound into drug candidates, researchers aim to enhance binding affinity and reduce degradation rates, thereby improving therapeutic efficacy.

Recent advancements in computational chemistry have also facilitated the design of new derivatives of 4,4-Difluoro-5,5-dimethyloxolane-2-carboxylic acid using molecular modeling techniques. These studies have identified structural motifs that can be optimized for better pharmacokinetic properties. For example, modifications at the carboxylic acid position or introduction of additional fluorine atoms have been shown to improve solubility and oral bioavailability while maintaining high target affinity.

The synthesis of 4,4-Difluoro-5,5-dimethyloxolane-2-carboxylic acid itself presents an interesting challenge due to the need for precise control over regioselectivity during fluorination and methylation reactions. However， recent developments in transition-metal-catalyzed cross-coupling reactions have provided more efficient routes to this compound. These methods often involve palladium or copper catalysts that facilitate the introduction of fluorine atoms into aromatic or heterocyclic systems with high selectivity.

In addition to its pharmaceutical applications, 4 , 4 - Difluoro - 5 , 5 - dimeth y l ox olane - 2 - carbox y l ic ac id has found utility in materials science as well . Its ability to form stable complexes with metal ions makes it a promising candidate for designing new catalysts or luminescent materials . For instance , researchers have explored its use as a ligand in coordination chemistry , where it can stabilize metal centers and influence catalytic activity .

The growing body of research on CAS No. 2764000 - 13 - 5 underscores its importance as a versatile building block in organic synthesis . As our understanding of fluorinated heterocycles continues to expand , it is likely that this compound will play an even greater role in the development of new drugs , materials , and chemical processes . The combination of its unique structural features with advances in synthetic methodologies ensures that 4 , 4 - Difluoro - 5 , 5 - dimethyl ox olane - 2 - carbox y l ic ac id will remain a topic of significant interest for years to come .